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Compound of Interest

Compound Name: 4-Azidoaniline hydrochloride

Cat. No.: B1258682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Azidoaniline hydrochloride is a chemical reagent utilized in various research and

development applications, particularly in the synthesis of photo-reactive polymers and

polysaccharides, and in click chemistry reactions.[1][2] Its utility in scientific research, including

in the study of G proteins and as a photosensitizer, underscores the importance of

understanding its hazardous properties to ensure safe handling and mitigate exposure risks.[3]

This guide provides an in-depth overview of the safety precautions, handling procedures, and

emergency responses related to 4-Azidoaniline hydrochloride.

Chemical and Physical Properties
4-Azidoaniline hydrochloride is a tan crystalline solid.[4] It is important to note its insolubility

in water and solubility in methanol.[4][5][6] Organic azides, as a class of compounds, are often

sensitive to heat or shock.[4]
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Property Value References

Molecular Formula C6H7ClN4 [5][6]

Molecular Weight 170.60 g/mol [4][7]

Appearance
Tan crystalline flakes or light

yellow crystalline solid
[4][5]

Melting Point 165°C (decomposes) [5][6][8]

Solubility
Insoluble in water; Soluble in

methanol
[4][5][6]

log Pow (n-octanol/water) 1.022 [5]

Hazard Identification and Classification
4-Azidoaniline hydrochloride is classified as a hazardous substance.[4] It is a flammable

solid and is toxic if swallowed, in contact with skin, or if inhaled.[4][6][7] It can cause serious

eye and skin irritation and may cause respiratory irritation.[6][7][9]

GHS Hazard Statements:

H228: Flammable solid[6][7]

H301: Toxic if swallowed[7]

H311: Toxic in contact with skin[6][7]

H331: Toxic if inhaled[6][7]

H315: Causes skin irritation[6][7][9]

H319: Causes serious eye irritation[6][7][9]

H335: May cause respiratory irritation[6][7][9]

Experimental Protocols: Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when working with 4-Azidoaniline
hydrochloride to minimize risk.

3.1. Handling:

Avoid all personal contact, including inhalation of dust.[4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Use non-sparking tools to prevent ignition.[6]

Take measures to prevent the buildup of electrostatic charge.[5][6]

Do not eat, drink, or smoke when using this product.[6][9]

Wash hands thoroughly after handling.[5]

3.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6][10]

Store locked up.[6]

Store separately from incompatible materials such as oxidizing agents, reducing agents,

acids, and bases.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for the safe handling of 4-Azidoaniline
hydrochloride. The following diagram outlines the recommended PPE selection process.
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PPE Selection for 4-Azidoaniline Hydrochloride Handling

Risk Assessment

PPE Selection

Verification and Use

Start: Handling 4-Azidoaniline Hydrochloride

Assess Potential for
Exposure (Inhalation, Skin, Eye)

Respiratory Protection:
NIOSH/MSHA or EN 149 approved respirator

Inhalation Risk

Hand Protection:
Compatible chemical-resistant gloves

Skin Contact Risk

Eye Protection:
Chemical safety goggles or face shield

Splash/Dust Risk

Body Protection:
Protective clothing, lab coat, overalls

Skin Contact Risk

Inspect PPE for damage
before each use

PPE is damaged

Ensure proper fit and use of all PPE

PPE is intact

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-Azidoaniline Hydrochloride.
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First-Aid Measures
In the event of exposure, immediate action is crucial. The following measures should be taken:

Exposure Route First-Aid Protocol References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[5]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Take the victim

immediately to the hospital.

Consult a physician.

[5][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER or doctor/physician.

[5][6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Immediately call a POISON

CENTER or doctor/physician.

[5]

Fire-Fighting Measures and Accidental Release
6.1. Fire-Fighting:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards: As a flammable solid, it can be ignited by heat, sparks, or flames.[4] Combustion

may produce toxic gases, including carbon oxides, nitrogen oxides, and hydrogen chloride.

[4]

Firefighter Protection: Wear self-contained breathing apparatus and full protective clothing.[9]

6.2. Accidental Release:

Personal Precautions: Evacuate personnel to safe areas.[5] Avoid breathing dust and contact

with the substance.[5][9] Remove all sources of ignition.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[9]

Containment and Cleanup: Collect in closed, suitable containers for disposal.[10] Clear

contaminated areas thoroughly.[10]

The logical flow for responding to an accidental release is illustrated in the following diagram.
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Accidental Release Response for 4-Azidoaniline Hydrochloride

Initial Response

Containment and Cleanup

Disposal

Spill or Release Detected

Evacuate Immediate Area

Remove All Ignition Sources

Don Appropriate PPE

Contain Spill
(Prevent entry into drains)

Collect Spilled Material
(Use non-sparking tools)

Decontaminate Spill Area

Package Waste in
Labeled, Sealed Containers

Dispose of Waste According to
Local/National Regulations

Click to download full resolution via product page

Caption: Accidental Release Response Workflow.
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Stability and Reactivity
4-Azidoaniline hydrochloride is considered stable under recommended storage conditions.[4]

[5] However, it is incompatible with a range of substances.

Incompatible Materials: Strong oxidizing agents, reducing agents, acids, bases, alkali metals,

and metallic salts.[4][5]

Hazardous Decomposition Products: In a fire, it may produce carbon oxides, nitrogen oxides,

and hydrogen chloride.[4]

Conditions to Avoid: Heat, flames, sparks, and contact with incompatible materials.[4][10]

Mixing with certain chemicals can lead to the formation of toxic or flammable gases.[4]

Toxicological Information
The toxicological data for 4-Azidoaniline hydrochloride highlights its potential for causing

significant harm.

Toxicity Data Value References

Acute Toxicity (Oral)

Toxic if swallowed. Animal

experiments suggest ingestion

of less than 40 grams may be

fatal.

[4]

Acute Toxicity (Dermal) LD50 Dermal: 300 mg/kg [5]

Acute Toxicity (Inhalation)
LC50 Inhalation (4h): 0.51 mg/l

(Acute toxicity estimate)
[5]

Skin and Eye Irritation: The material is irritating to the eyes and may cause skin irritation.[4]

[7][9]

Respiratory System: Inhalation of dust can cause respiratory irritation and may lead to toxic

effects.[4]

Systemic Effects: Skin absorption can lead to systemic toxic effects.[4]
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Chronic Health Effects: Long-term exposure to high dust concentrations may cause changes

in lung function.[4]

Conclusion
4-Azidoaniline hydrochloride is a valuable chemical reagent, but it possesses significant

hazards that demand rigorous safety and handling protocols. Researchers, scientists, and drug

development professionals must have a thorough understanding of its properties and the

associated risks. By implementing the comprehensive safety measures outlined in this guide,

including the use of appropriate personal protective equipment, proper handling and storage

procedures, and being prepared for emergency situations, the risks associated with 4-
Azidoaniline hydrochloride can be effectively managed, ensuring a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Azidoaniline Hydrochloride: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258682#safety-and-handling-precautions-for-4-
azidoaniline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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